Cas no 2227919-07-3 ((2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol)

• Product Name: (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol
• CAS No: 2227919-07-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6012249
• PubChem ID: 165661759
• Update Time: 2025-06-12

(2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol
• EN300-1833903
• 2227919-07-3

• Inchi： 1S/C8H13NO2/c1-6(10)3-4-8-5-9-11-7(8)2/h5-6,10H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： FFZQUTVDEFQGTE-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CCC1C=NOC=1C

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol

Introduction to (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol (CAS No. 2227919-07-3)

(2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol, identified by its CAS number 2227919-07-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the pharmaceutical industry. The unique structural features of this molecule, particularly its oxazole ring system and chiral center, contribute to its potential as a lead compound for drug discovery.

The< strong>5-methyl-1,2-oxazol-4-yl moiety in the molecular structure of (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol is a key pharmacophore that interacts with biological targets. Oxazole derivatives have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the< strong>methyl group at the 5-position of the oxazole ring enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>(2R) configuration at the carbon atom in (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol contributes to its stereochemical specificity, which is essential for its interaction with biological receptors. This stereochemical feature has been a focus of numerous studies aimed at optimizing the pharmacological properties of this compound.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (2R)-4-(5-methyl-1,2-oxazol-4-yl)butan-2-ol. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity and yield. These synthetic methodologies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological profile of (2R)-4-(5-methyl-1,2-oxazol-4-yb)butan-o-l has been extensively evaluated in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases and proteases that are implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways has been explored, suggesting its therapeutic potential in treating chronic inflammatory diseases.

The< strong>biotransformation of (2R)-4-(5-methyl-l,2-o-xazol-l 4-yb)butan-o-l within living systems is another area of active investigation. Understanding how the body metabolizes this compound is essential for predicting its pharmacokinetic behavior and potential side effects. Metabolomic studies have identified key enzymatic pathways involved in the biotransformation process, providing insights into how the compound is processed by the liver and other organs.

In conclusion, (2R)-4-(5-methyl-l , 2 - oxazol - 4 - yb) butan - 2 - ol (CAS No. 2227919 - 07 - 3) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its oxazole ring system, chiral center, and< strong>methyl substituent contribute to its diverse biological activities. Ongoing research continues to uncover new therapeutic possibilities for this compound, making it a valuable asset in drug discovery efforts.